Cas no 2089327-34-2 (5-Iodoisoquinolin-3-amine)

• Product Name: 5-Iodoisoquinolin-3-amine
• CAS No: 2089327-34-2
• MF: C₉H₇IN₂
• MW: 270.069753885269
• CID: 6628524
• PubChem ID: 121231769
• Update Time: 2024-01-08

5-Iodoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinamine, 5-iodo-
• 2089327-34-2
• 5-Iodoisoquinolin-3-amine

• Inchi： 1S/C9H7IN2/c10-8-3-1-2-6-5-12-9(11)4-7(6)8/h1-5H,(H2,11,12)
• InChI Key： ZNGSZLCGDXLGSM-UHFFFAOYSA-N
• SMILES： C1C2=C(C(I)=CC=C2)C=C(N)N=1

Computed Properties

• Exact Mass: 269.96540g/mol
• Monoisotopic Mass: 269.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.913±0.06 g/cm3(Predicted)
• Boiling Point: 409.8±25.0 °C(Predicted)
• pka: 4.17±0.43(Predicted)